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Compound of Interest

Compound Name: Triisononyl trimellitate

Cat. No.: B167210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triisononyl trimellitate (TINTM) is a high-molecular-weight branched trimellitate plasticizer

prized for its low volatility, excellent thermal stability, and high permanence. These properties

make it a critical component in a variety of demanding applications, including high-temperature

automotive interiors, wire and cable insulation, and medical devices where resistance to

extraction and migration is paramount. For researchers, scientists, and professionals in drug

development, a thorough understanding of the analytical techniques used to characterize

TINTM is essential for quality control, formulation development, and regulatory compliance.

This in-depth technical guide provides a comprehensive overview of the core characterization

techniques for TINTM, complete with detailed experimental protocols and data presentation.

Physicochemical and Thermal Properties
A fundamental aspect of characterizing TINTM involves the determination of its key

physicochemical and thermal properties. These parameters provide a baseline for quality

assessment and are crucial for predicting its performance in various formulations.

Summary of Quantitative Data
The following table summarizes typical quantitative data for Triisononyl Trimellitate.
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Property Typical Value Unit
Test Method
Reference

Physical Properties

Molecular Formula C₃₆H₆₀O₆ - -

Molecular Weight 588.86 g/mol -

Appearance Clear, oily liquid - Visual

Color ≤ 70 Pt-Co scale ASTM D1209

Density (at 20°C) 0.98 g/mL ASTM D4052

Refractive Index (at

20°C)
1.486 - ASTM D1218

Viscosity (at 25°C) 260 - 320 mPa·s ASTM D445 / D2196

Boiling Point 617.6 (at 760 mmHg) °C -

Flash Point 248.6 °C ASTM D92

Water Solubility (at

20°C)
5.4 ng/L -

Chemical Properties

Acid Number ≤ 0.1 mg KOH/g ASTM D664

Ester Content ≥ 99.5 % ASTM D1045

Thermal Properties

Onset of

Decomposition
> 250 °C TGA

Spectroscopic Characterization
Spectroscopic techniques are indispensable for the structural elucidation and identification of

TINTM.

Fourier-Transform Infrared (FTIR) Spectroscopy
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FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional

groups present in the TINTM molecule. The characteristic ester carbonyl (C=O) and C-O

stretching vibrations are key identifiers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of TINTM,

including the arrangement of protons (¹H NMR) and carbon atoms (¹³C NMR). It is a powerful

tool for confirming the identity and purity of the substance.

Chromatographic Analysis
Chromatographic techniques are employed to assess the purity of TINTM and to quantify any

impurities or related substances.

Gas Chromatography (GC)
GC is a primary technique for determining the purity of TINTM and for identifying and

quantifying volatile and semi-volatile impurities. When coupled with a mass spectrometer (GC-

MS), it provides definitive identification of separated components.

Thermal Analysis
Thermal analysis techniques are crucial for evaluating the thermal stability and decomposition

profile of TINTM, which are critical parameters for its application in high-temperature

environments.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. It is used to determine the onset of thermal degradation and to quantify the

thermal stability of TINTM.

Differential Scanning Calorimetry (DSC)
DSC is used to measure the heat flow associated with thermal transitions in a material as a

function of temperature. For TINTM, it can be used to determine its glass transition temperature

and to study its thermal history.
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Experimental Protocols
Detailed methodologies for the key experiments are provided below. These protocols are based

on standard test methods and common laboratory practices.

Determination of Acid Number (ASTM D664)
Principle: The sample is dissolved in a suitable solvent and titrated potentiometrically with a

standardized alcoholic solution of potassium hydroxide (KOH). The endpoint is determined

from the inflection point of the titration curve.

Apparatus:

Automatic potentiometric titrator

Glass electrode and reference electrode (e.g., calomel or Ag/AgCl)

Burette, 10 mL capacity

Beaker, 250 mL

Reagents:

Titration solvent: A mixture of toluene and isopropyl alcohol (IPA) with a small amount of

water (e.g., 500:495:5 v/v/v toluene:IPA:water).

Titrant: 0.1 M alcoholic potassium hydroxide (KOH) solution, standardized.

Procedure:

Weigh accurately approximately 10 g of the TINTM sample into a 250 mL beaker.

Add 125 mL of the titration solvent and stir until the sample is completely dissolved.

Immerse the electrodes in the solution and start the titration with the standardized 0.1 M

alcoholic KOH solution.

Titrate to the potentiometric endpoint, which is the point of maximum inflection in the titration

curve.
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Perform a blank titration using 125 mL of the titration solvent without the sample.

Calculate the acid number using the following formula: Acid Number (mg KOH/g) = [(A - B) ×

M × 56.1] / W where:

A = volume of KOH solution required for the sample titration (mL)

B = volume of KOH solution required for the blank titration (mL)

M = molarity of the KOH solution (mol/L)

W = weight of the sample (g)

56.1 = molecular weight of KOH ( g/mol )

Measurement of Kinematic Viscosity (ASTM D445)
Principle: The time is measured for a fixed volume of the liquid to flow under gravity through the

capillary of a calibrated viscometer at a closely controlled temperature. The kinematic viscosity

is the product of the measured flow time and the calibration constant of the viscometer.

Apparatus:

Calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type)

Constant temperature bath, capable of maintaining the desired temperature (e.g., 25 °C) with

an accuracy of ±0.02 °C.

Timer, capable of measuring with a resolution of 0.1 seconds.

Procedure:

Select a clean, dry, calibrated viscometer of a size that will give a flow time of not less than

200 seconds.

Charge the viscometer with the TINTM sample in the manner prescribed by the viscometer

type.
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Place the charged viscometer in the constant temperature bath and allow it to equilibrate for

at least 30 minutes.

Using suction, draw the liquid up into the timing bulb of the viscometer.

Measure the time required for the leading edge of the meniscus to pass from the first to the

second timing mark.

Repeat the measurement to ensure reproducibility.

Calculate the kinematic viscosity using the following formula: Kinematic Viscosity (mm²/s or

cSt) = C × t where:

C = calibration constant of the viscometer (mm²/s²)

t = average flow time (s)

FTIR Spectroscopy
Principle: Infrared radiation is passed through a sample of TINTM. Some of the infrared

radiation is absorbed by the sample and some of it is transmitted. The resulting spectrum

represents a molecular "fingerprint" of the sample.

Apparatus:

Fourier-Transform Infrared (FTIR) spectrometer

Sample cell (e.g., KBr plates for neat liquid)

Procedure:

Ensure the FTIR spectrometer is properly calibrated and the sample compartment is clean.

Place a small drop of the TINTM sample between two KBr plates to form a thin film.

Place the KBr plates in the sample holder of the spectrometer.

Acquire the FTIR spectrum over a suitable wavenumber range (e.g., 4000 - 400 cm⁻¹).
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Identify the characteristic absorption bands, such as the ester C=O stretch (around 1730

cm⁻¹) and C-O stretches (around 1240 and 1120 cm⁻¹).

¹H and ¹³C NMR Spectroscopy
Principle: The sample is placed in a strong magnetic field and irradiated with radiofrequency

pulses. The nuclei of the atoms in the molecule absorb and re-emit this radiation at specific

frequencies, which are dependent on their chemical environment.

Apparatus:

Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400 MHz or higher)

NMR tubes (5 mm diameter)

Reagents:

Deuterated solvent (e.g., Chloroform-d, CDCl₃)

Internal standard (e.g., Tetramethylsilane, TMS)

Procedure:

Prepare a sample by dissolving approximately 10-20 mg of TINTM in about 0.6 mL of

deuterated chloroform (CDCl₃) in an NMR tube.

Add a small amount of TMS as an internal reference (0 ppm).

Place the NMR tube in the spectrometer and acquire the ¹H and ¹³C NMR spectra according

to the instrument's standard operating procedures.

Process the spectra (Fourier transform, phase correction, baseline correction) and integrate

the signals in the ¹H NMR spectrum.

Analyze the chemical shifts, splitting patterns, and integration values to confirm the structure

of TINTM.

Gas Chromatography (GC)
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Principle: A sample of TINTM is vaporized and injected onto the head of a chromatographic

column. The sample is transported through the column by the flow of an inert, gaseous mobile

phase. The components are separated based on their boiling points and interaction with the

column's stationary phase.

Apparatus:

Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) or a Mass

Spectrometer (MS).

Capillary column suitable for high-temperature analysis (e.g., a low-bleed, non-polar or mid-

polar column like a 5% phenyl-methylpolysiloxane).

Injector and autosampler.

Typical GC Conditions:

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness

Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min)

Injector Temperature: 280 - 300 °C

Detector Temperature (FID): 300 - 320 °C

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes

Ramp: 10 °C/min to 320 °C

Final hold: 10 minutes

Injection Volume: 1 µL (split or splitless injection)

Procedure:

Prepare a dilute solution of TINTM in a suitable solvent (e.g., dichloromethane or acetone).
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Inject the sample into the GC system.

Run the analysis using the specified conditions.

Analyze the resulting chromatogram to determine the purity of TINTM and to identify and

quantify any impurities by comparing their retention times and/or mass spectra with those of

known standards.

Thermogravimetric Analysis (TGA)
Principle: The mass of a TINTM sample is continuously monitored as it is heated at a constant

rate in a controlled atmosphere. The resulting data provides information on the thermal stability

and decomposition profile of the material.

Apparatus:

Thermogravimetric analyzer (TGA)

Procedure:

Weigh accurately 5-10 mg of the TINTM sample into a tared TGA pan (e.g., platinum or

alumina).

Place the pan in the TGA furnace.

Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant

heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air at a flow

rate of 20-50 mL/min).

Record the mass loss as a function of temperature.

Analyze the TGA curve to determine the onset temperature of decomposition and the

temperature of maximum decomposition rate (from the derivative of the TGA curve).

Visualizations
Experimental Workflow for TINTM Characterization
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Caption: A workflow diagram illustrating the key analytical techniques for the comprehensive

characterization of Triisononyl trimellitate.

Logical Relationship of Characterization Techniques
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Caption: A diagram showing the logical relationships between different characterization

techniques for TINTM and the properties they elucidate.

To cite this document: BenchChem. [Characterization of Triisononyl Trimellitate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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trimellitate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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